Cas no 2640846-09-7 (2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 2640846-09-7
• MF: C₂₀H₂₉N₇O
• MW: 383.490563154221
• CID: 5316034
• PubChem ID: 154829976
• Update Time: 2025-05-20

2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6619-7838
• AKOS040710801
• 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• 2640846-09-7
• Z285710736
• 2-[4-[6-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinyl]-1-(1-piperidinyl)ethanone

• Inchi： 1S/C20H29N7O/c1-16-14-17(2)27(23-16)19-7-6-18(21-22-19)25-12-10-24(11-13-25)15-20(28)26-8-4-3-5-9-26/h6-7,14H,3-5,8-13,15H2,1-2H3
• InChI Key： GLEIWDHHRIBLDQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1CCN(C2=NN=C(N3C(C)=CC(C)=N3)C=C2)CC1

Computed Properties

• Exact Mass: 383.24335857g/mol
• Monoisotopic Mass: 383.24335857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.0±55.0 °C(Predicted)
• pka: 5.98±0.10(Predicted)

Additional information on 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

Introduction to 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 2640846-09-7)

The compound 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one, identified by its CAS number 2640846-09-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. Its unique structural composition, comprising multiple heterocyclic rings and functional groups, positions it as a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a piperazine moiety, which is a well-documented pharmacophore in drug development. Piperazine derivatives are known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The presence of a piperidine ring further enhances its pharmacological profile, contributing to its solubility and metabolic stability. These features make the compound an attractive scaffold for designing novel therapeutic agents.

The nitrogen-rich heterocycles in 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one play a crucial role in its interaction with biological targets. The 3,5-dimethylpyrazole substituent introduces additional complexity, potentially influencing the compound's binding affinity and selectivity. This structural motif has been extensively studied in the context of enzyme inhibition and receptor modulation, suggesting that the compound may exhibit similar mechanisms of action.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Through molecular docking simulations, researchers have identified potential binding pockets within target proteins where this compound could exert its effects. These studies suggest that the pyridazine and piperazine fragments may interact with key residues in enzymes or receptors involved in metabolic pathways and signal transduction. Such insights are invaluable for guiding experimental design and optimizing lead compounds.

In the realm of drug discovery, the synthesis of complex molecules like 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-ylolethanone requires meticulous attention to stereochemistry and regioselectivity. Modern synthetic methodologies have made it possible to construct such intricate structures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to introduce the necessary functional groups while maintaining optimal stereochemical integrity.

The pharmacokinetic properties of this compound are also of great interest. Studies indicate that the combination of dimethylpyrazole and piperidine moieties enhances its bioavailability and reduces metabolic clearance. This is particularly important for developing drugs that require prolonged therapeutic effects without frequent dosing. Additionally, the compound's solubility profile suggests potential for oral administration, broadening its therapeutic applicability.

Current research is exploring the potential of this compound as an intermediate in the synthesis of more complex pharmaceuticals. Its structural versatility allows for modifications at multiple sites, enabling the creation of derivatives with tailored biological activities. For instance, replacing one of the nitrogen-containing rings with an aromatic group could alter its electronic properties and influence its interaction with biological targets.

The field of medicinal chemistry continues to evolve rapidly, driven by new technologies and methodologies. High-throughput screening (HTS) has become an indispensable tool for identifying promising lead compounds. By automating the process of testing large libraries of molecules against biological targets, researchers can accelerate the discovery pipeline. Compounds like 2-{4-[6-(3,5-dimethyl-pyrazol-IH-pyrazol-I)-yll-pyridazin-I)-yll)piperazine-I)-yll)-I-(pyperidine-I)-ylethan-I-on (CAS No. 2640846_09_7) are often included in these screens due to their structural complexity and predicted biological activity.

Ethical considerations are also paramount in drug development. Ensuring that research is conducted responsibly and with respect for all stakeholders is essential for maintaining public trust in pharmaceutical innovation. Collaborative efforts between academia and industry are increasingly common, fostering an environment where knowledge sharing and mutual support can drive progress.

The future prospects for this compound remain promising as researchers continue to unravel its potential applications. By leveraging cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), scientists can predict novel drug candidates more efficiently than ever before. These computational tools can analyze vast datasets to identify patterns that might not be apparent through traditional experimental methods.

In conclusion,2-{4-[6-(3_5_dimethyl_1H-pyrazol-I_)-yll-pyridazin_3_)-yll)piperazine_I)-yll)-I_(pyperidine_I)_ylethan_I_on (CAS No._2640846_09_7) stands as a testament to the ingenuity and perseverance of modern pharmaceutical chemistry._ Its intricate structure_and_potential_biological_activities_make_it_a_valuable_scaffold_for_further_exploration._ As_researchers_develop_new_techniques_and_approaches_to_drug_discovery,_this_compound_and_others_like_it_will_remain_at_the_forefront_of_medicinal_innovation._